Cas no 105364-42-9 ((1R)-1-4-(Propan-2-yl)phenylethan-1-ol)

• Product Name: (1R)-1-4-(Propan-2-yl)phenylethan-1-ol
• CAS No: 105364-42-9
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD09863760
• CID: 126695
• PubChem ID: 36690444
• Update Time: 2025-05-28

(1R)-1-4-(Propan-2-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-methyl-4-(1-methylethyl)-, (aR)-
• Benzenemethanol, alpha-methyl-4-(1-methylethyl)-, (alphaR)- (9CI)
• (R)-1-(4-isopropylphenyl)ethanol
• (1R)-1-[4-(propan-2-yl)phenyl]ethan-1-ol
• (1R)-1-(4-propan-2-ylphenyl)ethanol
• MFCD09863760
• (1R)-1-(4-Isopropyl-phenyl)ethanol
• (alphaR)-alpha-Methyl-4-(1-methylethyl)benzenemethanol
• 105364-42-9
• (1R)-1-(4-isopropylphenyl)ethanol
• EN300-87885
• DTXSID901245387
• AKOS025296317
• (1R)-1-4-(Propan-2-yl)phenylethan-1-ol

• MDL： MFCD09863760
• Inchi： 1S/C11H16O/c1-8(2)10-4-6-11(7-5-10)9(3)12/h4-9,12H,1-3H3/t9-/m1/s1
• InChI Key： LPWMXVJCBUKVQH-SECBINFHSA-N
• SMILES： O[C@H](C)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on (1R)-1-4-(Propan-2-yl)phenylethan-1-ol

Comprehensive Overview of (1R)-1-4-(Propan-2-yl)phenylethan-1-ol (CAS No. 105364-42-9): Properties, Applications, and Industry Relevance

(1R)-1-4-(Propan-2-yl)phenylethan-1-ol, identified by its CAS No. 105364-42-9, is a chiral aromatic alcohol with significant industrial and research applications. This compound belongs to the family of phenylethanol derivatives, which are widely recognized for their role in pharmaceuticals, fragrances, and specialty chemicals. The R-enantiomer configuration of this molecule enhances its selectivity in asymmetric synthesis, making it a valuable intermediate in organic chemistry.

The growing demand for chiral building blocks in drug development has propelled interest in compounds like (1R)-1-4-(Propan-2-yl)phenylethan-1-ol. Researchers and manufacturers frequently search for high-purity enantiomers and custom synthesis solutions, aligning with trends in personalized medicine and green chemistry. Its structural features, including the isopropylphenyl group and hydroxyl functionality, enable diverse chemical modifications, catering to applications in catalysis and flavor enhancement.

In the fragrance industry, 105364-42-9 is explored for its potential as a scent modifier due to its balanced volatility and aromatic profile. Recent studies highlight its compatibility with biodegradable formulations, addressing the market shift toward sustainable ingredients. Additionally, its low toxicity profile makes it a candidate for cosmetic applications, resonating with consumer preferences for clean-label products.

From a synthetic perspective, (1R)-1-4-(Propan-2-yl)phenylethan-1-ol is synthesized via asymmetric hydrogenation or enzymatic resolution, methods frequently queried in academic databases. Optimizing these processes for scale-up production remains a key focus, as industries seek cost-effective routes to meet regulatory standards like REACH and FDA guidelines. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are critical for quality control.

The compound’s relevance extends to material science, where it serves as a precursor for liquid crystals and polymeric additives. With the rise of flexible electronics and smart coatings, researchers are investigating its derivatives for thermal stability and optical properties. This interdisciplinary appeal positions CAS 105364-42-9 as a versatile candidate for innovation.

In summary, (1R)-1-4-(Propan-2-yl)phenylethan-1-ol exemplifies the convergence of chiral chemistry and industrial demand. Its applications span pharmaceutical intermediates, sustainable fragrances, and advanced materials, reflecting broader trends in precision synthesis and eco-friendly innovation. As the scientific community prioritizes stereoselective processes and green solvents, this compound’s strategic importance is poised to grow.